N-(5-chloro-2,4-dimethoxyphenyl)-2-((6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C21H27ClN4O4/c1-13-5-7-26(8-6-13)21-23-14(2)9-20(25-21)30-12-19(27)24-16-10-15(22)17(28-3)11-18(16)29-4/h9-11,13H,5-8,12H2,1-4H3,(H,24,27)
• InChI Key: PXSMEMHGDNFNOB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=CC(=N2)OCC(=O)NC3=CC(=C(C=C3OC)OC)Cl)C
• Molecular Formula: C21H27ClN4O4
• Molecular Weight: 434.9 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-((6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C21H27ClN4O4 and its molecular weight is 434.92. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Several studies have focused on synthesizing new compounds with antimicrobial properties. For example, pyridines, pyrimidinones, oxazinones, and their derivatives have been synthesized as antimicrobial agents using various starting materials. These compounds exhibit significant antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid, highlighting their potential as new antimicrobial agents (Hossan et al., 2012).

Anti-inflammatory and Analgesic Agents

Novel compounds derived from visnaginone and khellinone have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds exhibit significant COX-2 inhibitory activity, analgesic activity, and anti-inflammatory effects, suggesting their utility as potential agents in managing pain and inflammation (Abu‐Hashem et al., 2020).

Anticancer Activity

Research into the synthesis of compounds like 5-deaza analogues of aminopterin and folic acid has shown significant anticancer activity. These studies demonstrate the potential of newly synthesized compounds in cancer treatment, showcasing the importance of chemical synthesis in developing novel therapeutic agents (Su et al., 1986).

Herbicidal Activity

Insecticide Development

Pyridine derivatives have been synthesized and tested for their toxicity against cowpea aphids, demonstrating the potential of such compounds as effective insecticides. These findings contribute to the development of new strategies for pest control in agriculture (Bakhite et al., 2014).